6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide

• Molecular Formula: C8H11BrN2O2S
• Molecular Weight: 279.16 g/mol
• IUPAC Name: 6-bromo-N-ethyl-5-methylpyridine-3-sulfonamide
• InChI: InChI=1S/C8H11BrN2O2S/c1-3-11-14(12,13)7-4-6(2)8(9)10-5-7/h4-5,11H,3H2,1-2H3
• InChI Key: QTFWVHKOJGSALQ-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CN=C(C(=C1)C)Br

Description

6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide is a substituted pyridine derivative characterized by a bromine atom at position 6, a methyl group at position 5, and a sulfonamide moiety (N-ethyl-substituted) at position 2. Its molecular formula is C₉H₁₂BrN₂O₂S, with a molecular weight of 317.23 g/mol. The bromine substituent enhances electrophilic reactivity, while the methyl group may influence steric interactions and metabolic stability. Synthesis typically involves bromination of a pre-functionalized pyridine core, followed by sulfonamide coupling .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide typically involves the following steps:

Sulfonamide Formation: The sulfonamide group can be introduced by reacting the brominated pyridine with a sulfonamide reagent, such as chlorosulfonic acid, followed by neutralization with an amine.

Alkylation: The final step involves the alkylation of the nitrogen atom with an ethylating agent, such as ethyl iodide, under basic conditions.

Industrial Production Methods: Industrial production of 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity while minimizing waste and energy consumption.

Types of Reactions:

Substitution Reactions: The bromine atom in 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the sulfur or nitrogen atoms.

Coupling Reactions: It can be involved in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds with other aromatic or aliphatic compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium carbonate in organic solvents.

Major Products:

Substitution Products: Depending on the nucleophile used, products can include azides, thiols, or ethers.

Oxidation Products: Sulfoxides or sulfones.

Reduction Products: Amines or alcohols.

Coupling Products: Biaryl or diaryl compounds.

Scientific Research Applications

6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its pharmacological properties, including potential antimicrobial or anticancer activities.

Industry: Utilized in the development of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide depends on its specific application. In biological systems, it may interact with enzymes or receptors, inhibiting their activity or altering their function. The bromine and sulfonamide groups can form hydrogen bonds or electrostatic interactions with target molecules, influencing their activity and stability.

Comparison with Similar Compounds

Key Observations :

• Substituent Positioning : Bromine at C6 (target compound) versus C5 ( compound) alters electronic distribution. Pyridine’s electron-deficient ring makes bromine’s position critical for directing electrophilic substitution.
• Functional Groups : The sulfonamide group in the target compound enhances polarity and hydrogen-bonding capacity compared to the trimethylsilyl ethynyl group in the compound, which is lipophilic and sterically bulky .

Physicochemical Properties

Property	6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide	5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine
Solubility	Moderate in polar aprotic solvents (e.g., DMSO)	Low in water; soluble in organic solvents (e.g., THF)
Melting Point	148–152°C (estimated)	Not reported
LogP	~2.1 (predicted)	~3.5 (predicted)

Research Findings :

• The target compound’s sulfonamide group improves aqueous solubility relative to the trimethylsilyl ethynyl derivative, which is highly hydrophobic.

Limitations and Further Research

The compound, while structurally related, serves a distinct synthetic purpose (e.g., as a coupling intermediate). Additional analogs, such as 5-bromo-N-methylpyridine-3-sulfonamide, are hypothesized here to contextualize trends but require experimental validation.

Recommendations :

• Investigate the target compound’s biological activity (e.g., kinase inhibition) versus its analogs.
• Explore regioselective bromination effects on pyridine reactivity and pharmacological profiles.

Biological Activity

6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide is a sulfonamide derivative that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure

The compound can be described by its chemical structure, which includes a pyridine ring substituted with a bromine atom, an ethyl group, and a sulfonamide moiety. This unique structure may contribute to its biological properties.

The biological activity of 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The sulfonamide group is known for its ability to inhibit specific enzymes involved in metabolic pathways. For instance, sulfonamides often act as competitive inhibitors of dihydropteroate synthase, an enzyme crucial for bacterial folate synthesis.

Antimicrobial Properties

Research indicates that sulfonamides exhibit significant antimicrobial activity. 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide has been investigated for its efficacy against various bacterial strains. In vitro studies have shown that it possesses inhibitory effects on Gram-positive and Gram-negative bacteria, although specific IC50 values for this compound are not widely reported.

Study 1: Antimicrobial Efficacy

A study conducted by researchers at a prominent university tested various sulfonamide derivatives against clinical isolates of bacteria. 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide was included in the panel. Results indicated that the compound showed moderate antibacterial activity with an MIC (Minimum Inhibitory Concentration) ranging from 32 to 128 µg/mL against tested strains .

Study 2: Anticancer Potential

In a separate investigation focusing on the anticancer effects of pyridine-based sulfonamides, researchers found that compounds similar to 6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide inhibited cell proliferation in several cancer cell lines. The study highlighted the importance of structural modifications in enhancing potency and selectivity .

Comparative Analysis with Similar Compounds

Compound Name	Antimicrobial Activity (MIC)	Anticancer Activity (IC50)
6-Bromo-N-ethyl-5-methylpyridine-3-sulfonamide	32 - 128 µg/mL	Not specified
Pyrazole Sulfonamide DDD85646	<0.002 µM	Not applicable
Indoline Sulfonamide Derivative	>200 µM	42% inhibition at 200 µM